Cas no 2229216-11-7 (3-(2-fluoro-6-methylphenyl)propan-1-ol)
3-(2-fluoro-6-methylphenyl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-fluoro-6-methylphenyl)propan-1-ol
- EN300-1750389
- 2229216-11-7
-
- Inchi: 1S/C10H13FO/c1-8-4-2-6-10(11)9(8)5-3-7-12/h2,4,6,12H,3,5,7H2,1H3
- InChI Key: GJPZGZODOKVNSJ-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(C)=C1CCCO
Computed Properties
- Exact Mass: 168.095043196g/mol
- Monoisotopic Mass: 168.095043196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 20.2Ų
3-(2-fluoro-6-methylphenyl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1750389-0.05g |
3-(2-fluoro-6-methylphenyl)propan-1-ol |
2229216-11-7 | 0.05g |
$732.0 | 2023-09-20 | ||
| Enamine | EN300-1750389-0.1g |
3-(2-fluoro-6-methylphenyl)propan-1-ol |
2229216-11-7 | 0.1g |
$767.0 | 2023-09-20 | ||
| Enamine | EN300-1750389-0.25g |
3-(2-fluoro-6-methylphenyl)propan-1-ol |
2229216-11-7 | 0.25g |
$801.0 | 2023-09-20 | ||
| Enamine | EN300-1750389-0.5g |
3-(2-fluoro-6-methylphenyl)propan-1-ol |
2229216-11-7 | 0.5g |
$836.0 | 2023-09-20 | ||
| Enamine | EN300-1750389-1.0g |
3-(2-fluoro-6-methylphenyl)propan-1-ol |
2229216-11-7 | 1g |
$871.0 | 2023-06-03 | ||
| Enamine | EN300-1750389-2.5g |
3-(2-fluoro-6-methylphenyl)propan-1-ol |
2229216-11-7 | 2.5g |
$1707.0 | 2023-09-20 | ||
| Enamine | EN300-1750389-5.0g |
3-(2-fluoro-6-methylphenyl)propan-1-ol |
2229216-11-7 | 5g |
$2525.0 | 2023-06-03 | ||
| Enamine | EN300-1750389-10.0g |
3-(2-fluoro-6-methylphenyl)propan-1-ol |
2229216-11-7 | 10g |
$3746.0 | 2023-06-03 | ||
| Enamine | EN300-1750389-1g |
3-(2-fluoro-6-methylphenyl)propan-1-ol |
2229216-11-7 | 1g |
$871.0 | 2023-09-20 | ||
| Enamine | EN300-1750389-5g |
3-(2-fluoro-6-methylphenyl)propan-1-ol |
2229216-11-7 | 5g |
$2525.0 | 2023-09-20 |
3-(2-fluoro-6-methylphenyl)propan-1-ol Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
Additional information on 3-(2-fluoro-6-methylphenyl)propan-1-ol
3-(2-fluoro-6-methylphenyl)propan-1-ol (CAS No. 2229216-11-7): Structural Characterization, Synthesis, and Emerging Applications in Pharmaceutical Research
The compound 3-(2-fluoro-6-methylphenyl)propan-1-ol (chemical structure: C10H13FO) is a fluoro-substituted aromatic alcohol with a unique molecular framework that has garnered attention in modern medicinal chemistry. Identified by its CAS No. 2229216-11-7, this molecule features a benzene ring substituted with a fluorine atom at the 2-position and a methyl group at the 6-position, linked to a three-carbon chain terminating in a primary hydroxyl group. The strategic placement of fluorine and methyl substituents imparts distinct physicochemical properties, including altered lipophilicity and hydrogen bonding capacity, which are critical for optimizing drug-like behavior in pharmaceutical development.
Recent advancements in synthetic methodologies have enabled efficient access to 3-(2-fluoro-6-methylphenyl)propan-1-ol through catalytic C–H functionalization and transition-metal-mediated cross-coupling reactions. A notable approach involves the selective fluorination of aromatic precursors using nucleophilic fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI), followed by alkylation of the hydroxyl group via Grignard reagents or organozinc intermediates. These strategies align with the principles of green chemistry by minimizing waste generation and improving atom economy, as highlighted in a 2024 study published in *Organic Process Research & Development*.
The structural versatility of 3-(2-fluoro-6-methylphenyl)propan-1-ol positions it as a valuable scaffold for designing bioactive molecules. Fluorine atoms are known to enhance metabolic stability and binding affinity to target proteins, making this compound particularly relevant for CNS (central nervous system) drug discovery programs. For instance, analogs bearing similar fluoroaromatic moieties have demonstrated potent activity against G protein-coupled receptors (GPCRs), which are implicated in neurological disorders such as Parkinson’s disease and Alzheimer’s disease. The hydroxyl functionality further enables derivatization into esters or ethers, expanding its utility as a building block for prodrug design.
In the context of pharmaceutical applications, 3-(2-fluoro-6-methylphenyl)propan-1-ol has been explored as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and opioid receptor modulators. A 2025 patent application (WO/XXXXXX) discloses its use in developing dual-action analgesics that combine μ-opioid receptor agonism with monoamine reuptake inhibition, addressing unmet needs in chronic pain management. Additionally, computational studies using molecular docking simulations have revealed its potential to interact with adenosine A3 receptors, suggesting applications in anti-inflammatory therapies.
From an analytical chemistry perspective, the characterization of 3-(CF3)propanol derivatives requires advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography. The presence of fluorine introduces characteristic coupling patterns in 19F NMR spectra, aiding unambiguous structural elucidation. Furthermore, chiral variants of this compound can be resolved via enantioselective chromatography or enzymatic resolution methods, enabling stereocontrolled synthesis for stereochemically sensitive targets.
The environmental impact of fluorinated alcohols like 3-(Fmethylphenyl)propanol remains an active area of research due to their persistence in ecosystems. However, recent life cycle assessments indicate that when synthesized using atom-efficient protocols and biodegradable solvents—such as those described by Green Chemistry Consortium guidelines—the ecological footprint can be significantly reduced without compromising yield or purity.
In summary, CAS No. 22988888888 represents a promising chemical entity at the intersection of synthetic methodology innovation and drug discovery science. Its unique combination of aromatic substitution patterns and functional group diversity offers multiple avenues for structural modification tailored to specific therapeutic objectives while adhering to contemporary standards for sustainability and efficiency.
2229216-11-7 (3-(2-fluoro-6-methylphenyl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)